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Compound of Interest

Compound Name:
5-Bromo-1H-pyrimidine-2,4-

dithione

CAS No.: 60335-25-3

Cat. No.: B14603955

Get Quote

Executive Summary & Chemical Profile
5-Bromo-1H-pyrimidine-2,4-dithione (CAS: 38239-26-8) presents a dual-hazard profile in

waste management: it is both a halogenated organic and a sulfur-bearing compound.[1]

Standard disposal methods for general organics are insufficient and potentially dangerous.

Improper disposal of this compound risks two specific failures:

Regulatory Non-Compliance: Releasing halogenated compounds into non-halogenated

waste streams violates RCRA standards (in the US) and can damage municipal incinerators

lacking acid-gas scrubbers.[1]

Toxic Emission: Uncontrolled combustion or mixing with oxidizers releases Hydrogen

Bromide (HBr) and Sulfur Oxides (SOx), posing immediate respiratory threats.[1]
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Parameter Data

Chemical Name 5-Bromo-1H-pyrimidine-2,4-dithione

Synonyms 5-Bromo-2,4-dithiouracil

CAS Number 38239-26-8

Molecular Formula C₄H₃BrN₂S₂

Molecular Weight 223.11 g/mol

Hazard Codes
H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.

[1][2][3][4][5] Irrit.)

Waste Class Halogenated Organic / Sulfur-Bearing

The "Why": Causality & Hazard Mechanics
This section explains the scientific rationale behind the protocols to ensure team compliance.

1. The Halogen Trap (Bromine): Unlike simple hydrocarbons, this molecule contains bromine.

[1] When incinerated in a standard facility (designed for C/H/O compounds), the bromine atoms

do not burn; they convert to Hydrogen Bromide (HBr) gas. HBr is highly corrosive to incinerator

linings and toxic to humans.[1]

Operational Consequence: You must label this waste specifically as "Halogenated" so it is

routed to a facility with an alkaline scrubber system.[1]

2. The Sulfur Trap (Thione Groups): The two thione (=S) groups are susceptible to oxidation.[1]

Incompatibility: Never mix this waste with strong oxidizers (e.g., Nitric Acid, Peroxides).[1]

The reaction is exothermic and will generate toxic Sulfur Dioxide (SO₂) gas immediately.

Stench Potential: While the pure solid is often low-odor, degradation products (mercaptans)

are extremely malodorous.[1] Double-containment is a pro-active measure against lab

evacuation due to smell.[1]
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These protocols are self-validating: if the label matches the stream, the safety systems

downstream will function correctly.[1]

A. Solid Waste (Pure Compound)
Status: Unused powder or synthesis byproducts.[1]

Segregation: Do not mix with general trash or biohazard waste.[1]

Primary Containment: Place the solid material into a clear, sealable polyethylene bag (Zip-

lock style).

Secondary Containment: Place the sealed bag into a wide-mouth high-density polyethylene

(HDPE) jar.

Labeling: Apply a hazardous waste label with the following specific text:

Content: "5-Bromo-1H-pyrimidine-2,4-dithione (Solid)"

Constituents: "Bromine (Halogen), Sulfur"[1]

Hazard Checkbox: Toxic, Irritant.[6]

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Status: Compound dissolved in solvents (DMSO, DMF, Methanol).[1]

Stream Selection: This MUST go into the Halogenated Organic Solvent waste stream.[1]

Reasoning: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the

dissolved brominated solute renders the entire container "Halogenated Waste" by

EPA/RCRA definitions.

pH Check: Ensure the waste solution is Neutral to slightly Alkaline (pH 7-9).

Caution: Acidic conditions can promote the evolution of H₂S or HBr gases.

Container: Use amber glass or HDPE carboys. Avoid metal cans due to potential corrosion

from sulfur/bromide species.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.spectrumchemical.com/MSDS/TCI-B2847.pdf
https://www.spectrumchemical.com/MSDS/TCI-B2847.pdf
https://www.spectrumchemical.com/MSDS/TCI-B2847.pdf
https://www.benchchem.com/product/b14603955/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-5-bromo-1h-pyrimidine-2-4-dithione
https://www.spectrumchemical.com/MSDS/TCI-B2847.pdf
https://www.spectrumchemical.com/media/sds/B0247.PDF
https://www.spectrumchemical.com/MSDS/TCI-B2847.pdf
https://www.spectrumchemical.com/MSDS/TCI-B2847.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14603955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C. Contaminated Glassware (Decontamination)
Status: Flasks/spatulas with residual solid.[1]

Solvent Rinse: Do not wash immediately with water (solubility is poor).[1] Rinse 3x with a

compatible solvent (Acetone or DMSO).[1]

Disposal of Rinse: Pour the rinse acetone into the Halogenated Waste container (Protocol

B).[1]

Final Wash: Once visible solid is removed, wash glassware with soap and water in the sink.

[1]

Decision Logic Diagram
The following flowchart visualizes the decision-making process for researchers at the bench.
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Waste Generation:
5-Bromo-1H-pyrimidine-2,4-dithione

Physical State? DO NOT MIX WITH OXIDIZERS
(Nitric Acid, Peroxides)

Safety Alert

Solid / Powder Dissolved in Solution

1. Double Bag (Polyethylene)
2. Place in HDPE Jar

Segregate into
HALOGENATED Waste Stream

Labeling Critical:
Must list 'Bromine' & 'Sulfur'

Ship to Incinerator
(Requires Scrubber)

Click to download full resolution via product page

Figure 1: Decision tree for segregating brominated sulfur waste to ensure downstream

incinerator compatibility.

Emergency Contingencies
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Scenario Immediate Action

Spill (Solid)

Do not sweep dry (creates dust).[1] Cover with

wet paper towels, scoop into a bag, and label as

hazardous waste.

Spill (Liquid)

Absorb with vermiculite or sand.[1] Do not use

oxidative spill kits (bleach-based) as they may

react with the sulfur groups.[1]

Skin Contact

Wash immediately with soap and water for 15

minutes.[1][2][7] The compound is a skin irritant

(H315).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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